Cas no 121781-36-0 (2',4'-Dihydroxy-6'-methoxy-3,4-methylenedioxydihydrochalcone)

• Product Name: 2',4'-Dihydroxy-6'-methoxy-3,4-methylenedioxydihydrochalcone
• CAS No: 121781-36-0
• MF: C₁₇H₁₆O₆
• MW: 316.305345535278
• CID: 2015622
• PubChem ID: 14261270
• Update Time: 2025-04-21

2',4'-Dihydroxy-6'-methoxy-3,4-methylenedioxydihydrochalcone Chemical and Physical Properties

Names and Identifiers

• 2',4'-Dihydroxy-6'-methoxy-3,4-methylenedioxydihydrochalcone
• 2',4'-dihydroxy-6-methoxy-3,4-methylenedioxydihydrochalcone
• 3-(1,3-benzodioxol-5-yl)-1-(2,4-dihydroxy-6-methoxyphenyl)propan-1-one
• 121781-36-0
• LMPK12120540
• CHEMBL403150

• Inchi： 1S/C17H16O6/c1-21-16-8-11(18)7-13(20)17(16)12(19)4-2-10-3-5-14-15(6-10)23-9-22-14/h3,5-8,18,20H,2,4,9H2,1H3
• InChI Key： IHHOUZQOMVPTMQ-UHFFFAOYSA-N
• SMILES： COC1C(C(CCC2C=C3C(OCO3)=CC=2)=O)=C(O)C=C(O)C=1

Computed Properties

• Exact Mass: 316.09468823Da
• Monoisotopic Mass: 316.09468823Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.704
• Topological Polar Surface Area: 85.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids 2'-Hydroxy-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones 2'-Hydroxy-dihydrochalcones